Cas no 55959-70-1 (Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester)

55959-70-1 structure
Product name:Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester
Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester
- diethyl 2,3-di(propanoyl)butanedioate
- diethyl alpha,beta-dipropionylsuccinate
- 55959-70-1
- diethyl-2,3-dipropionyl-succinate
- PZQQTBNKQRUZPY-UHFFFAOYSA-N
- SCHEMBL11194919
- DTXSID20519982
- Diethyl 2,3-dipropanoylbutanedioate
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- Inchi: InChI=1S/C14H22O6/c1-5-9(15)11(13(17)19-7-3)12(10(16)6-2)14(18)20-8-4/h11-12H,5-8H2,1-4H3
- InChI Key: PZQQTBNKQRUZPY-UHFFFAOYSA-N
- SMILES: CCOC(C(C(C(OCC)=O)C(CC)=O)C(CC)=O)=O
Computed Properties
- Exact Mass: 286.14166
- Monoisotopic Mass: 286.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.74
Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester Related Literature
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
55959-70-1 (Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester) Related Products
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